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Compound of Interest

Compound Name: 5-Fluoro-2-methyl-4-nitroaniline

Cat. No.: B1359261

Technical Guide on the Safe Handling of 5-Fluoro-2-
methyl-4-nitroaniline

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is a technical guide compiled from available safety data and general
laboratory handling principles. No single, comprehensive Safety Data Sheet (SDS) was
available for 5-Fluoro-2-methyl-4-nitroaniline at the time of writing. The information herein is
intended to supplement, not replace, a formal risk assessment and the user's institutional
safety procedures.

Chemical Identification and Properties

This section provides key identifiers and physical data for 5-Fluoro-2-methyl-4-nitroaniline.

Table 1: Chemical Identifiers
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Identifier

Chemical Name

Value

5-Fluoro-2-methyl-4-nitroaniline[1]

CAS Number 633327-50-1[1][2]

Molecular Formula C7H7FN202[1]

Molecular Weight 170.14 g/mol [1][3]

IUPAC Name 5-fluoro-2-methyl-4-nitrophenylamine

| INChl Key | RZRYLRYVZYEYNR-UHFFFAOYSA-N |

Table 2: Physical and Chemical Properties

Property Value
Physical Form Solid
Purity 95%[1]

| Storage Temperature | Refrigerator |

Hazard Identification and Classification

5-Fluoro-2-methyl-4-nitroaniline is classified as hazardous. The following table summarizes

its GHS (Globally Harmonized System of Classification and Labelling of Chemicals)

classifications.

Table 3: GHS Hazard Classification
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Hazard Class Hazard Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed[3]
Acute Toxicity, Dermal H312 Harmful in contact with skin[3]
Skin Corrosion/Irritation H315 Causes skin irritation[3]
Serious Eye Damage/Irritation H319 Causes serious eye irritation[3]
Acute Toxicity, Inhalation H332 Harmful if inhaled[3]

| Specific target organ toxicity — single exposure | H335 | May cause respiratory irritation[3] |

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 5-Fluoro-2-methyl-4-
nitroaniline are not publicly available in the referenced safety documents. Safety data sheets
and chemical database entries typically summarize the results of such studies (e.g., hazard
statements) rather than providing the full experimental methodologies.

Safe Handling and Storage

Adherence to strict safety protocols is mandatory when handling this compound.

4.1. Engineering Controls All work with 5-Fluoro-2-methyl-4-nitroaniline in solid (powder)
form must be conducted in a certified chemical fume hood, biological safety cabinet, or a glove
box to minimize the risk of inhalation.[4] If weighing the powder, the balance should be located
inside an exhausted enclosure.[5] Local exhaust ventilation should be sufficient to prevent
airborne dust generation.[6]

4.2. Personal Protective Equipment (PPE) A comprehensive PPE regimen is required for
handling this chemical. The following diagram outlines the selection logic.
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Personal Protective Equipment (PPE) for 5-Fluoro-2-methyl-4-nitroaniline

((————

Handling Solid or Solution
q it inil qui it Minimum Requirement If Risk of Inhalation Exists
Chemical-Resistant Gloves Safety Goggles Respiratory Protection
(e.g., Nitrile, double-gloved recommended) (conforming to EN166/NIOSH) NIOSH-approved respirator for powders if dust is generated outside of primary engineering controls}

Minimum F
Lab Coat
(fully fastened)

Click to download full resolution via product page

Figure 1: PPE Selection Guide for Handling 5-Fluoro-2-methyl-4-nitroaniline

4.3. Handling Procedures

e Avoid the formation of dust and aerosols.[7]

e Do not breathe dust, fumes, or vapors.[7]

e Avoid contact with skin and eyes.[7]

e Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[7][8]

o Designate a specific area for handling this compound and line the work surface with
absorbent, disposable bench paper.[5]

o Keep the container tightly closed when not in use.

4.4, Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]
o Store locked up.[7]

e The recommended storage condition is in a refrigerator.
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» Store away from incompatible materials such as strong oxidizing agents.
Emergency Procedures
5.1. First Aid Measures

« If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a POISON CENTER or doctor if you feel unwell.[7]

« |If on Skin: Take off immediately all contaminated clothing. Wash off with plenty of soap and
water for at least 15 minutes. If skin irritation occurs, get medical advice/attention.[7]

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical
advice/attention.[7]

« |If Swallowed: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[7]

5.2. Accidental Release Measures (Spill Response) In the event of a spill, follow a structured
response workflow to ensure safety and proper containment.
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[ Alert personnel in the area ]

Evacuate if necessary

'

Assess the spill
(Identify substance, estimate quantity)

Don Appropriate PPE
(See Figure 1)

Contain the spill
(Prevent spread of dust)

Clean up spill
- Gently cover with absorbent material
- Sweep into a suitable container

Decontaminate the area
(Wet-wipe the surface)

Dispose of waste
Label as hazardous waste and follow institutional protocols

Report the incident
to supervisor/safety officer
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Figure 2: Workflow for Responding to a Chemical Powder Spill
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Disposal Considerations

Dispose of waste material, including contaminated PPE and cleanup supplies, in accordance
with all applicable federal, state, and local environmental regulations.[7] The material should be
collected in a sealed, properly labeled container for hazardous waste pickup. Do not dispose of
down the drain or in general trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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